Cas no 898441-11-7 (2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide)

2-({6-(4-Benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide is a synthetic organic compound featuring a pyranone core functionalized with a benzylpiperazine moiety and an N-cyclopentylacetamide side chain. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting neurological or metabolic pathways due to the presence of the benzylpiperazine group, known for its bioactivity in receptor modulation. The cyclopentylacetamide segment may enhance lipophilicity and binding affinity. Its well-defined synthetic route and modular design allow for further derivatization, making it a versatile intermediate for drug discovery. The compound’s stability and purity profile support its use in preclinical research applications.

2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide structure

898441-11-7 structure

Product Name:2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide

CAS No:898441-11-7

MF:C₂₄H₃₁N₃O₄

MW:425.520646333694

CID:5484236

Update Time:2025-10-24

2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-[6-[(4-benzylpiperazin-1-yl)methyl]-4-oxopyran-3-yl]oxy-N-cyclopentylacetamide
- 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide
- Inchi： 1S/C24H31N3O4/c28-22-14-21(30-17-23(22)31-18-24(29)25-20-8-4-5-9-20)16-27-12-10-26(11-13-27)15-19-6-2-1-3-7-19/h1-3,6-7,14,17,20H,4-5,8-13,15-16,18H2,(H,25,29)
- InChI Key： GPMFMKQVPQIYGV-UHFFFAOYSA-N
- SMILES： C(NC1CCCC1)(=O)COC1C(=O)C=C(CN2CCN(CC3=CC=CC=C3)CC2)OC=1

2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2617-0605-2μmol	2-({6-[(4-benzylpiperazin-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide	898441-11-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2617-0605-5μmol	2-({6-[(4-benzylpiperazin-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide	898441-11-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2617-0605-10μmol	2-({6-[(4-benzylpiperazin-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide	898441-11-7	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2617-0605-20μmol	2-({6-[(4-benzylpiperazin-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide	898441-11-7	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2617-0605-1mg	2-({6-[(4-benzylpiperazin-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide	898441-11-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2617-0605-2mg	2-({6-[(4-benzylpiperazin-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide	898441-11-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2617-0605-3mg	2-({6-[(4-benzylpiperazin-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide	898441-11-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2617-0605-4mg	2-({6-[(4-benzylpiperazin-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide	898441-11-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2617-0605-5mg	2-({6-[(4-benzylpiperazin-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide	898441-11-7	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2617-0605-10mg	2-({6-[(4-benzylpiperazin-1-yl)methyl]-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide	898441-11-7	90%+	10mg	$79.0	2023-05-16

2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide

2-({6-(4-Benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide: A Comprehensive Overview

The compound 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide, with CAS No. 898441-11-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a piperazine ring, a pyran moiety, and a cyclopentyl group. The molecule's design suggests potential applications in drug development, particularly in targeting specific biological pathways or receptors.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to form hydrogen bonds and interact with various biological targets. The presence of a piperazine ring in this compound indicates its potential to exhibit pharmacological activity. Additionally, the pyran moiety contributes to the molecule's structural diversity, which may enhance its bioavailability and stability within biological systems.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as nucleophilic substitution, condensation reactions, and ring-closing reactions to construct the molecule's complex architecture. The use of cyclopentyl groups in organic synthesis is also notable, as these groups are known to improve the pharmacokinetic properties of drugs by enhancing lipophilicity and reducing metabolic susceptibility.

In terms of pharmacological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its ability to modulate enzyme activity and influence cellular signaling pathways. The integration of a piperazine ring and a pyran moiety into the molecule's structure may contribute to its selectivity and efficacy in binding to specific molecular targets.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's behavior within biological systems with greater accuracy. Molecular docking studies have revealed potential binding modes of this compound with key therapeutic targets, providing insights into its mechanism of action. These findings underscore the importance of structure-based drug design in optimizing molecular properties for therapeutic applications.

The compound's unique structure also raises questions about its metabolic stability and bioavailability. Preclinical studies are currently underway to evaluate these parameters, which are critical for determining its suitability as a drug candidate. Understanding the interplay between the molecule's structural features and its pharmacokinetic properties will be essential for advancing it through the drug development pipeline.

In conclusion, 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclopentylacetamide represents a fascinating example of modern organic synthesis and drug design. Its complex architecture and potential pharmacological activity make it a valuable candidate for further research. As ongoing studies continue to elucidate its properties and mechanisms, this compound holds promise for contributing to the development of novel therapeutic agents.